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Compound of Interest

Compound Name: Sodium methylarsonate

Cat. No.: B1682101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Monosodium methylarsonate (MSMA) is an organoarsenical compound that has been

primarily used as a post-emergent herbicide. This technical guide provides a detailed overview

of its chemical properties and molecular structure, intended to serve as a comprehensive

resource for the scientific community.

Core Chemical and Physical Properties
MSMA is the monosodium salt of methylarsonic acid. It is a white, crystalline, odorless solid at

room temperature.[1][2] The compound is highly soluble in water, a property that facilitates its

use in aqueous formulations for agricultural applications.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1682101?utm_src=pdf-interest
https://www.benchchem.com/product/b1682101?utm_src=pdf-body
https://www.scienceopen.com/document_file/f3c77e2c-d0cf-4145-88ed-bedbc66698e0/PubMedCentral/f3c77e2c-d0cf-4145-88ed-bedbc66698e0.pdf
https://ucanr.edu/site/herbicide-symptoms/photosystem-ii-inhibitors
https://ucanr.edu/site/herbicide-symptoms/photosystem-ii-inhibitors
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1299.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula CH₄AsNaO₃ [4]

Molecular Weight 161.95 g/mol [1][5][6][7]

Melting Point 113-116 °C (decomposes) [1][8]

Water Solubility ≥ 100 mg/mL at 22 °C [8]

Vapor Pressure 1 x 10⁻⁷ mm Hg [1]

pKa₁ (of Methylarsonic Acid) 4.1 [9]

pKa₂ (of Methylarsonic Acid) 8.94 [9]

Molecular Structure
The molecular structure of monosodium methylarsonate consists of a central arsenic atom

bonded to a methyl group, two oxygen atoms, and a hydroxyl group, with a sodium ion

associated with one of the oxygen atoms.

Chemical Identifiers:

Identifier Value

CAS Number 2163-80-6

IUPAC Name Sodium;hydroxy(methyl)arsinate

SMILES C--INVALID-LINK--(O)[O-].[Na+]

Detailed crystallographic data, including precise bond lengths and angles for monosodium
methylarsonate, are not readily available in the public domain. Such data would require

dedicated X-ray diffraction studies.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and identification of MSMA. While

a comprehensive public database of its spectra is not available, typical spectroscopic
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characteristics can be inferred.

Infrared (IR) Spectroscopy: An FTIR spectrum of monosodium methylarsonate is available on

PubChem, though detailed peak assignments are not provided.[10] Key absorptions would be

expected for As=O, As-C, C-H, and O-H stretching and bending vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A single peak corresponding to the methyl protons would be expected. The

chemical shift would be influenced by the electronegativity of the arsenic atom and the

solvent used.

¹³C NMR: A single resonance for the methyl carbon would be anticipated.

Mass Spectrometry: The mass spectrum of MSMA would show the molecular ion peak and

fragmentation patterns corresponding to the loss of methyl, hydroxyl, and oxygen-containing

fragments. A detailed fragmentation analysis would provide further confirmation of its structure.

Experimental Protocols
Standardized methods are employed to determine the physicochemical properties of chemical

compounds like MSMA.

Melting Point Determination
The melting point of a solid organic compound is a key indicator of its purity. A common method

involves using a melting point apparatus where a small, powdered sample in a capillary tube is

heated at a controlled rate. The temperature range from the first appearance of liquid to the

complete melting of the solid is recorded. For high-purity compounds, this range is typically

narrow.

Water Solubility Determination (OECD Guideline 105)
The OECD Guideline for the Testing of Chemicals, No. 105, describes two primary methods for

determining water solubility: the column elution method and the flask method.

Flask Method: A supersaturated solution of the substance in water is prepared and allowed

to equilibrate at a constant temperature with stirring. The concentration of the substance in
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the aqueous phase is then determined by a suitable analytical method after separation of the

undissolved solid. This method is suitable for substances with solubilities above 10⁻² g/L.

Column Elution Method: A column is packed with an inert support material coated with the

test substance. Water is passed through the column at a slow, constant rate. The

concentration of the substance in the eluate is monitored until it reaches a plateau, which

represents the saturation solubility. This method is appropriate for substances with low

solubility.

Biological Activity and Signaling Pathway
Monosodium methylarsonate functions as a herbicide by inhibiting photosynthesis in

susceptible plants.[11] The primary target is Photosystem II (PSII), a key protein complex in the

thylakoid membranes of chloroplasts.

MSMA is believed to interfere with the electron transport chain within PSII. Specifically, it is

thought to bind to the D1 protein of the PSII complex, thereby blocking the transfer of electrons.

This disruption halts the production of ATP and NADPH, which are essential for carbon dioxide

fixation and plant growth. The blockage of electron flow also leads to the formation of reactive

oxygen species, which cause lipid peroxidation and membrane damage, ultimately leading to

cell death.
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Figure 1. Proposed mechanism of MSMA-induced inhibition of Photosystem II.

Conclusion
Monosodium methylarsonate is a well-characterized organoarsenical herbicide with defined

chemical and physical properties. Its mode of action is primarily through the disruption of
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photosynthetic processes in plants. While its basic chemical structure is known, further

research, particularly X-ray crystallographic studies, would provide a more detailed

understanding of its three-dimensional structure and could aid in the design of more selective

and less environmentally persistent herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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